Cas no 76579-44-7 (1-4-(2,2,2-Trifluoroethoxy)phenylethanone)
76579-44-7 structure
Product Name:1-4-(2,2,2-Trifluoroethoxy)phenylethanone
CAS No:76579-44-7
MF:C10H9F3O2
MW:218.172473669052
CID:1083779
PubChem ID:12647497
Update Time:2025-04-20
1-4-(2,2,2-Trifluoroethoxy)phenylethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethanone
- AKOS000187511
- O10364
- BDA57944
- DS-16824
- 1-(4-(2,2,2-Trifluoroethoxy)phenyl)ethanone
- Ethanone, 1-[4-(2,2,2-trifluoroethoxy)phenyl]-
- SCHEMBL2714295
- Z295401030
- CS-0216716
- 1-[4-(2,2,2-Trifluoro-ethoxy)-phenyl]-ethanone
- A1-01893
- 1-[4-(2,2,2-trifluoroethoxy)phenyl]ethan-1-one
- EN300-55587
- 76579-44-7
- 4-(2,2,2-Trifluoroethoxy)acetophenone
- DB-345618
- 1-4-(2,2,2-Trifluoroethoxy)phenylethanone
-
- Inchi: 1S/C10H9F3O2/c1-7(14)8-2-4-9(5-3-8)15-6-10(11,12)13/h2-5H,6H2,1H3
- InChI Key: WLTPFXQNFLAKQT-UHFFFAOYSA-N
- SMILES: FC(COC1C=CC(C(C)=O)=CC=1)(F)F
Computed Properties
- Exact Mass: 218.05546401g/mol
- Monoisotopic Mass: 218.05546401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
1-4-(2,2,2-Trifluoroethoxy)phenylethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019114433-5g |
1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethanone |
76579-44-7 | 95% | 5g |
$432.00 | 2023-09-01 | |
| Alichem | A019114433-10g |
1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethanone |
76579-44-7 | 95% | 10g |
$606.00 | 2023-09-01 | |
| Alichem | A019114433-25g |
1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethanone |
76579-44-7 | 95% | 25g |
$970.20 | 2023-09-01 | |
| Chemenu | CM254965-1g |
1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethanone |
76579-44-7 | 95% | 1g |
$153 | 2023-03-05 | |
| Chemenu | CM254965-5g |
1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethanone |
76579-44-7 | 95% | 5g |
$374 | 2023-03-05 | |
| Chemenu | CM254965-10g |
1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethanone |
76579-44-7 | 95% | 10g |
$561 | 2023-03-05 | |
| Chemenu | CM254965-25g |
1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethanone |
76579-44-7 | 95% | 25g |
$916 | 2023-03-05 | |
| Chemenu | CM254965-1g |
1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethanone |
76579-44-7 | 95% | 1g |
$153 | 2021-08-04 | |
| Chemenu | CM254965-5g |
1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethanone |
76579-44-7 | 95% | 5g |
$374 | 2021-08-04 | |
| Chemenu | CM254965-10g |
1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethanone |
76579-44-7 | 95% | 10g |
$561 | 2021-08-04 |
1-4-(2,2,2-Trifluoroethoxy)phenylethanone Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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